Cas no 16473-79-3 (Benzenesulfonic acid,3,3'-(1,2-diazenediyl)bis[6-[2-(4-nitro-2-sulfophenyl)ethenyl]-)

• Product Name: Benzenesulfonic acid,3,3'-(1,2-diazenediyl)bis[6-[2-(4-nitro-2-sulfophenyl)ethenyl]-
• CAS No: 16473-79-3
• MF: C₂₈H₂₀N₄O₁₆S₄
• MW: 796.735602378845
• CID: 219941
• PubChem ID: 86008
• Update Time: 2025-04-19

Benzenesulfonic acid,3,3'-(1,2-diazenediyl)bis[6-[2-(4-nitro-2-sulfophenyl)ethenyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,3,3'-(1,2-diazenediyl)bis[6-[2-(4-nitro-2-sulfophenyl)ethenyl]-
• 3,3'-(1,2-diazenediyl)bis(6-(2-(4-nitro-2-sulfophenyl)ethenyl)-Benzenesulfonic acid
• 3,3'-Azobis[6-[2-(4-nitro-2-sulfophenyl)ethenyl]benzenesulfonic acid]
• Benzenesulfonic acid, 3,3'-azobis[6-[2-(4-nitro-2-sulfophenyl)ethenyl]-
• 16473-79-3
• 3,3/'-Azobis[6-[2-(4-nitro-2-sulfophenyl)ethenyl]benzenesulfonic acid]
• Benzenesulfonic acid, 3,3'-azobis(6-(2-(4-nitro-2-sulfophenyl)ethenyl)-
• DTXSID2066062
• NCI60_002958
• 2-[2-(4-nitro-2-sulfophenyl)ethenyl]-5-[[4-[2-(4-nitro-2-sulfophenyl)ethenyl]-3-sulfophenyl]diazenyl]benzenesulfonic acid
• Benzenesulfonic acid, 3,3'-(1,2-diazenediyl)bis(6-(2-(4-nitro-2-sulfophenyl)ethenyl)-

• Inchi： 1S/C28H20N4O16S4/c33-31(34)23-11-7-19(27(15-23)51(43,44)45)3-1-17-5-9-21(13-25(17)49(37,38)39)29-30-22-10-6-18(26(14-22)50(40,41)42)2-4-20-8-12-24(32(35)36)16-28(20)52(46,47)48/h1-16H,(H,37,38,39)(H,40,41,42)(H,43,44,45)(H,46,47,48)/b3-1?,4-2?,30-29+
• InChI Key： UYTCJBFOLUYGBH-TZVBJEDQSA-N
• SMILES： S(C1C=C(C=CC=1C=CC1C=CC(=CC=1S(=O)(=O)O)[N+](=O)[O-])/N=N/C1C=CC(C=CC2C=CC(=CC=2S(=O)(=O)O)[N+](=O)[O-])=C(C=1)S(=O)(=O)O)(=O)(=O)O

Computed Properties

• Exact Mass: 795.97571526g/mol
• Monoisotopic Mass: 795.97571526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 52
• Rotatable Bond Count: 10
• Complexity: 1700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 2.9
• Topological Polar Surface Area: 367Ų